Cas no 2512203-93-7 (Phenoxybenzamine Nitrile)

• Product Name: Phenoxybenzamine Nitrile
• CAS No: 2512203-93-7
• MF: C₁₉H₂₂N₂O
• MW: 294.390784740448
• CID: 5175195
• Update Time: 2025-05-19

Phenoxybenzamine Nitrile Chemical and Physical Properties

Names and Identifiers

• Phenoxybenzamine NitrileQ: What is Phenoxybenzamine Nitrile Q: What is the CAS Number of Phenoxybenzamine Nitrile
• Phenoxybenzamine Nitrile

• Inchi： 1S/C19H22N2O/c1-17(16-22-19-11-6-3-7-12-19)21(14-8-13-20)15-18-9-4-2-5-10-18/h2-7,9-12,17H,8,14-16H2,1H3
• InChI Key： BABLIRVVVCHHRY-UHFFFAOYSA-N
• SMILES： N(CCC#N)(C(C)COC1C=CC=CC=1)CC1C=CC=CC=1

Additional information on Phenoxybenzamine Nitrile

Phenoxybenzamine Nitrile (CAS No. 2512203-93-7): A Comprehensive Overview

Phenoxybenzamine Nitrile, with the chemical formula C₈H₆N₂O, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS No. 2512203-93-7, has garnered attention due to its structural and functional properties that make it valuable in various chemical and biological applications. The nitrile group attached to the phenoxybenzamine core contributes to its reactivity and potential utility in drug development and synthetic chemistry.

The synthesis of Phenoxybenzamine Nitrile involves a series of well-defined chemical reactions that highlight its versatility. The introduction of the nitrile group into the phenoxybenzamine framework can be achieved through various methods, including nucleophilic substitution reactions or condensation processes. These synthetic pathways are critical in determining the purity and yield of the final product, which are essential for pharmaceutical applications.

In recent years, Phenoxybenzamine Nitrile has been explored for its potential in medicinal chemistry. Its structural motif is reminiscent of older pharmacophores that have been successfully used in treating various medical conditions. The nitrile group, in particular, is known for its ability to participate in hydrogen bonding and metal coordination, which can be leveraged to enhance drug binding affinity and selectivity. This feature makes Phenoxybenzamine Nitrile a promising candidate for developing new therapeutic agents.

One of the most intriguing aspects of Phenoxybenzamine Nitrile is its role in bioorganic synthesis. Researchers have utilized this compound as a building block for more complex molecules, demonstrating its utility in constructing novel scaffolds with tailored biological activities. For instance, derivatives of Phenoxybenzamine Nitrile have been investigated for their potential as kinase inhibitors or as modulators of neurotransmitter receptors. These studies underscore the compound's importance in the development of next-generation pharmaceuticals.

The pharmacological profile of Phenoxybenzamine Nitrile has also been a subject of interest. Preclinical studies have suggested that this compound may exhibit properties that are beneficial in treating certain neurological disorders. The interaction between the nitrile group and biological targets remains an area of active research, with scientists exploring how modifications to the phenoxybenzamine core can enhance therapeutic efficacy while minimizing side effects.

From a synthetic chemistry perspective, Phenoxybenzamine Nitrile serves as an excellent model for studying reaction mechanisms and developing new synthetic methodologies. Its well-defined structure allows chemists to probe various reaction conditions and catalysts, leading to insights that can be applied to other complex molecules. This research not only advances the field of organic chemistry but also contributes to the broader goal of creating more efficient and sustainable synthetic routes.

The growing interest in Phenoxybenzamine Nitrile is also reflected in the number of patents and publications dedicated to this compound. Researchers around the world are exploring its potential applications, from drug discovery to materials science. The compound's unique combination of reactivity and stability makes it a valuable tool for chemists and biologists alike.

In conclusion, Phenoxybenzamine Nitrile (CAS No. 2512203-93-7) is a multifaceted compound with significant implications in pharmaceutical chemistry and bioorganic synthesis. Its structural features, synthetic versatility, and potential biological activities make it a compelling subject for further research. As our understanding of this compound continues to grow, so too will its applications in medicine and industry.